6-chloro-N-(2-methoxybenzyl)pyridazin-3-amine

• IUPAC Name: 6-chloro-N-[(2-methoxyphenyl)methyl]pyridazin-3-amine
• InChI: InChI=1S/C12H12ClN3O/c1-17-10-5-3-2-4-9(10)8-14-12-7-6-11(13)15-16-12/h2-7H,8H2,1H3,(H,14,16)
• InChI Key: RVIUMZCAIKFACE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC2=NN=C(C=C2)Cl
• Molecular Formula: C12H12ClN3O
• Molecular Weight: 249.69 g/mol

Description

6-chloro-N-(2-methoxybenzyl)pyridazin-3-amine is a chemical compound with the molecular formula C12H12ClN3O and a molecular weight of 249.7. It is available for bulk custom synthesis and procurement.

Molecular Structure Analysis

In molecule A, the dihedral angle between the pyridazine and benzene rings is 6.5°, whereas in molecule B it is 27.93°. The π-π interactions between the pyridazine rings of A molecules and B molecules have very similar centroid-centroid separations.

Chemical Reactions Analysis

In molecule B, an intramolecular N-H⋯O hydrogen bond forms an S(5) ring motif. In both molecules, S(6) ring motifs are present due to non-classical C-H⋯N hydrogen bonds. The molecules are linked into chains extending along [010] by C-H⋯N and C-H⋯Cl interactions.

Physical And Chemical Properties Analysis

The compound has a predicted density of 1.300±0.06 g/cm3 and a predicted boiling point of 455.9±35.0 °C.

Scientific Research Applications

Synthesis and Chemical Properties

• Regiospecific Synthesis : A study by Dragovich et al. (2008) describes the synthesis of a novel class of 6-amino-5-hydroxy-pyridazin-3(2H)-ones, which are related to the chemical structure of 6-chloro-N-(2-methoxybenzyl)pyridazin-3-amine. These compounds are synthesized in yields of 30-72% by condensation of disubstituted amines with specific substrates, highlighting the versatile chemical properties of this compound class (Dragovich et al., 2008).

• Metal Complexes and Photophysical Studies : Research by Stetsiuk et al. (2019) examines the ligand 6-methoxy-N,N-bis(pyridin-2-ylmethyl)-1,2,4,5-tetrazin-3-amine, which is structurally related to 6-chloro-N-(2-methoxybenzyl)pyridazin-3-amine. This study focuses on the structural and photophysical properties of its metal complexes, offering insights into potential applications in material science or photophysics (Stetsiuk et al., 2019).

Synthesis of Derivatives and Related Compounds

• Synthesis of Pyridazine Derivatives : A study by Barlin et al. (1993) discusses the synthesis of various pyridazine derivatives from 6-substituted pyridazin-3-amine 2-oxides, which are structurally similar to 6-chloro-N-(2-methoxybenzyl)pyridazin-3-amine. This research provides insights into the chemical versatility and potential applications of these compounds in medicinal chemistry (Barlin et al., 1993).

• Amination Reactions : Coates and McKillop (1993) explore the direct amination of 3(2H)-pyridazinones, including derivatives of 6-chloro-N-(2-methoxybenzyl)pyridazin-3-amine. Their research corrects previous misunderstandings about the amination reactions of these compounds, contributing to a deeper understanding of their chemistry (Coates & McKillop, 1993).

• Synthesis of Pyridazinone Derivatives : Soliman and El-Sakka (2011) describe the synthesis of 4,5-dihydro-6-(4-methoxy-3-methylphenyl)-3(2H)-pyridazinone derivatives, showcasing the chemical diversity and potential for creating novel compounds related to 6-chloro-N-(2-methoxybenzyl)pyridazin-3-amine (Soliman & El-Sakka, 2011).